2-[({1-[2-cyano-2-(4-nitrophenyl)vinyl]-2-naphthyl}oxy)methyl]benzonitrile

• IUPAC Name: 2-[[1-[(E)-2-cyano-2-(4-nitrophenyl)ethenyl]naphthalen-2-yl]oxymethyl]benzonitrile
• InChI: InChI=1S/C27H17N3O3/c28-16-21-6-1-2-7-22(21)18-33-27-14-11-20-5-3-4-8-25(20)26(27)15-23(17-29)19-9-12-24(13-10-19)30(31)32/h1-15H,18H2/b23-15-
• InChI Key: IUOGDCVREMGCBV-HAHDFKILSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=C2C=C(C#N)C3=CC=C(C=C3)[N+](=O)[O-])OCC4=CC=CC=C4C#N
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC(=C2/C=C(/C#N)\C3=CC=C(C=C3)[N+](=O)[O-])OCC4=CC=CC=C4C#N
• Molecular Formula: C27H17N3O3
• Molecular Weight: 431.4 g/mol

Description

2-[({1-[2-cyano-2-(4-nitrophenyl)vinyl]-2-naphthyl}oxy)methyl]benzonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and material science.

Mechanism of Action

The mechanism of action of 2-[({1-[2-cyano-2-(4-nitrophenyl)vinyl]-2-naphthyl}oxy)methyl]benzonitrile is not fully understood. However, studies have suggested that it may exert its anticancer activity by inducing apoptosis, inhibiting cell proliferation, and suppressing angiogenesis.
Biochemical and physiological effects:
This compound has been found to modulate various biochemical and physiological processes in the body. It has been shown to inhibit the activity of certain enzymes, such as COX-2 and MMP-9, which are involved in inflammation and metastasis. Additionally, it has been found to induce the expression of certain genes that are involved in apoptosis and cell cycle regulation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[({1-[2-cyano-2-(4-nitrophenyl)vinyl]-2-naphthyl}oxy)methyl]benzonitrile in lab experiments is its potent anticancer activity. It has been shown to be effective against a variety of cancer cell lines, making it a promising candidate for further drug development. However, one of the limitations of using this compound is its relatively complex synthesis method, which may limit its availability and accessibility for researchers.

Future Directions

There are several potential future directions for research on 2-[({1-[2-cyano-2-(4-nitrophenyl)vinyl]-2-naphthyl}oxy)methyl]benzonitrile. One direction is to investigate its potential applications in other fields, such as material science and nanotechnology. Additionally, further studies are needed to fully understand its mechanism of action and to identify its molecular targets. Finally, more research is needed to optimize its synthesis method and to develop more efficient and cost-effective methods for producing this compound.

Scientific Research Applications

2-[({1-[2-cyano-2-(4-nitrophenyl)vinyl]-2-naphthyl}oxy)methyl]benzonitrile has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been shown to exhibit potent anticancer activity against a variety of cancer cell lines, including breast, lung, and colon cancer. Additionally, it has been found to possess anti-inflammatory, antimicrobial, and antioxidant properties.